vasotocin, desGly(NH2)(9)d(CH2)5-Tyr(Me)(2)-Thr(4)-Orn(8)-
vasotocin, desGly(NH2)(9)d(CH2)5-Tyr(Me)(2)-Thr(4)-Orn(8)-
Brand Name:
Vulcanchem
CAS No.:
115499-13-3
VCID:
VC0054245
InChI:
InChI=1S/C45H69N9O12S2/c1-5-24(2)37(52-40(60)30(20-26-14-16-28(56)17-15-26)48-36(58)21-27-10-6-7-13-34(27)68)42(62)53-38(25(3)55)43(63)50-31(22-35(47)57)39(59)51-32(23-67)44(64)54-19-9-12-33(54)41(61)49-29(11-8-18-46)45(65)66-4/h14-17,24-25,27,29-33,37-38,55-56,67H,5-13,18-23,46H2,1-4H3,(H2,47,57)(H,48,58)(H,49,61)(H,50,63)(H,51,59)(H,52,60)(H,53,62)/t24-,25+,27?,29-,30-,31-,32-,33-,37-,38-/m0/s1
SMILES:
CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CS)C(=O)N1CCCC1C(=O)NC(CCCN)C(=O)OC)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)CC3CCCCC3=S
Molecular Formula:
C45H69N9O12S2
Molecular Weight:
992.2 g/mol
vasotocin, desGly(NH2)(9)d(CH2)5-Tyr(Me)(2)-Thr(4)-Orn(8)-
CAS No.: 115499-13-3
Main Products
VCID: VC0054245
Molecular Formula: C45H69N9O12S2
Molecular Weight: 992.2 g/mol
| CAS No. | 115499-13-3 |
|---|---|
| Product Name | vasotocin, desGly(NH2)(9)d(CH2)5-Tyr(Me)(2)-Thr(4)-Orn(8)- |
| Molecular Formula | C45H69N9O12S2 |
| Molecular Weight | 992.2 g/mol |
| IUPAC Name | methyl (2S)-5-amino-2-[[(2S)-1-[(2R)-2-[[(2S)-4-amino-2-[[(2S,3R)-3-hydroxy-2-[[(2S,3S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-[[2-(2-sulfanylidenecyclohexyl)acetyl]amino]propanoyl]amino]-3-methylpentanoyl]amino]butanoyl]amino]-4-oxobutanoyl]amino]-3-sulfanylpropanoyl]pyrrolidine-2-carbonyl]amino]pentanoate |
| Standard InChI | InChI=1S/C45H69N9O12S2/c1-5-24(2)37(52-40(60)30(20-26-14-16-28(56)17-15-26)48-36(58)21-27-10-6-7-13-34(27)68)42(62)53-38(25(3)55)43(63)50-31(22-35(47)57)39(59)51-32(23-67)44(64)54-19-9-12-33(54)41(61)49-29(11-8-18-46)45(65)66-4/h14-17,24-25,27,29-33,37-38,55-56,67H,5-13,18-23,46H2,1-4H3,(H2,47,57)(H,48,58)(H,49,61)(H,50,63)(H,51,59)(H,52,60)(H,53,62)/t24-,25+,27?,29-,30-,31-,32-,33-,37-,38-/m0/s1 |
| Standard InChIKey | GTCCRRPRDFVDJK-YMZDKENSSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CS)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCCN)C(=O)OC)NC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)CC3CCCCC3=S |
| SMILES | CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CS)C(=O)N1CCCC1C(=O)NC(CCCN)C(=O)OC)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)CC3CCCCC3=S |
| Canonical SMILES | CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CS)C(=O)N1CCCC1C(=O)NC(CCCN)C(=O)OC)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)CC3CCCCC3=S |
| Sequence | YITNCPX |
| Synonyms | (1-(beta-mercapto-beta,beta-cyclopentamethylenepropionic acid),2-O-methyltyrosine,4-threonine,8-ornithine)vasotocin 2-O-methyltyrosyl-4-threonyl-8-ornithyl-9-desglycinamide-vasotocin desGly(9)-d(CH2)5(Tyr(Me)(2)-Thr(4))OVT desGly(NH2)(9)d(CH2)5-(Tyr(Me)(2),Thr(4),Orn(8))VT desGly-NH2(9),d(CH2)5(1)(Tyr(Me)(2),Thr(4))OVT desglycinamide(9)-1-(beta-mercapto-(beta,beta-cyclopentamethylene)propionic acid)-O-methyltyrosyl(2)-threonyl(4)-ornithyl(8)-vasotocin desGlyNH2d(CH2)5(tyr(2),Thr(4))OVT dGVTA OVT16 vasotocin, 1-(beta-mercapto-(beta,beta-cyclopentamethylene)propionic acid)-O-methyltyrosyl(2)-threonyl(4)-ornithyl(8)-desglycinade(9)- vasotocin, desGly(NH2)(9)d(CH2)5-methyltyrosyl(2)-threonyl(4)-ornithyl(8)- vasotocin, desGly(NH2)(9)d(CH2)5-Tyr(Me)(2)-Thr(4)-Orn(8)- |
| PubChem Compound | 3082727 |
| Last Modified | Nov 11 2021 |
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